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Compound of Interest

Compound Name: Hept-6-en-3-amine

Cat. No.: B1465868

Technical Guide: Safe Handling of Hept-6-en-3-
amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Hept-6-en-3-amine was publicly available
at the time of this writing. The following information is synthesized from SDSs of structurally
similar aliphatic and unsaturated amines and should be used as a guideline. A substance-
specific risk assessment should always be conducted before handling.

Introduction

Hept-6-en-3-amine is an unsaturated aliphatic amine. While specific toxicological and safety
data for this compound are limited, its structural features suggest potential hazards common to
other low molecular weight amines. This guide provides a summary of likely hazards,
recommended handling precautions, and emergency procedures based on data for analogous
compounds.

Hazard Identification and Classification

Based on data for similar aliphatic amines, Hept-6-en-3-amine is anticipated to be a hazardous
substance. The following tables summarize the likely GHS classifications.

Table 1: Anticipated GHS Hazard Classification
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Hazard Class Hazard Category
Flammable Liquids Category 3

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 1B/2
Serious Eye Damage/Eye Irritation Category 1/2A

Table 2: Hazard Statements and Precautionary Statements (Based on Analogous Compounds)
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Type Code Statement

Hazard H226 Flammable liquid and vapor.[1]
Hazard H302 Harmful if swallowed.[2]
Hazard H312 Harmful in contact with skin.[2]
Hazard H332 Harmful if inhaled.[2]

Causes severe skin burns and
Hazard H314/H315 eye damage / Causes skin

irritation.

Causes serious eye damage /

Hazard H318/H319 Causes serious eye irritation.

[2]

Keep away from heat, hot
) surfaces, sparks, open flames
Precautionary P210 o
and other ignition sources. No

smoking.[1][3]

Do not breathe

Precautionary P260 dust/fume/gas/mist/vapors/spr
ay.[4]

Wear protective gloves/
protective clothing/ eye

Precautionary P280 ] )
protection/ face protection.[1]

[21(31[4]

IF SWALLOWED: Call a
) POISON CENTER or
Precautionary P301+P312 L
doctor/physician if you feel

unwell.

IF ON SKIN: Wash with plenty

Precautionary P302+P352
of soap and water.

Precautionary P305+P351+P338 IF IN EYES: Rinse cautiously
with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[3]

Experimental Protocols: Safe Handling Procedures

The following protocols are generalized for handling potentially hazardous liquid amines and
should be adapted to specific experimental needs.

3.1. Personal Protective Equipment (PPE)
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[4]

» Skin Protection: A flame-retardant lab coat, and gloves are required. Nitrile or neoprene
gloves are recommended; however, glove compatibility should be verified.[4]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there
is a risk of inhalation, a NIOSH-approved respirator with an organic vapor cartridge is
necessary.[5]

3.2. Engineering Controls

» All work with Hept-6-en-3-amine should be performed in a well-ventilated laboratory, inside
a chemical fume hood.[3]

e An eyewash station and safety shower must be readily accessible in the immediate work
area.[3]

3.3. Spill and Waste Disposal

o Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand). For larger spills, evacuate the area and contact emergency services. Ensure proper
ventilation.

o Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Do not pour down the drain.

First Aid Measures
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Table 3: First Aid Procedures

Exposure Procedure
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[3]

Physical and Chemical Properties

No experimental data for Hept-6-en-3-amine is available. The following are computed

properties for the similar compound Hept-1-en-3-amine.

Table 4. Computed Physical and Chemical Properties (for Hept-1-en-3-amine)
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Property Value
Molecular Formula C7H1sN[6]
Molecular Weight 113.20 g/mol [6]
XLogP3 1.8[6]
Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 4

Stability and Reactivity

o Reactivity: Potentially reacts vigorously with strong oxidizing agents, acids, and acid
chlorides.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and ignition sources.[1]

Incompatible Materials: Strong oxidizing agents, acids.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of a hazardous
chemical like Hept-6-en-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Hept-6-en-3-amine safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1465868#hept-6-en-3-amine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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